2,4-Bis(acrylamido)-6-ethoxypyrimidine

• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol
• IUPAC Name: N-[6-ethoxy-2-(prop-2-enoylamino)pyrimidin-4-yl]prop-2-enamide
• InChI: InChI=1S/C12H14N4O3/c1-4-9(17)13-8-7-11(19-6-3)16-12(14-8)15-10(18)5-2/h4-5,7H,1-2,6H2,3H3,(H2,13,14,15,16,17,18)
• InChI Key: LCWCVGYESIMHNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)NC(=O)C=C)NC(=O)C=C

Description

2,4-Bis(acrylamido)-6-ethoxypyrimidine is a useful research compound. Its molecular formula is C12H14N4O3 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.54 g (10 mmols) of the product obtained by the procedure described in (1b) are reacted with 1.8 mL of acryloyl chloride, in the presence of 4.2 mL of triethylamine in 100 mL of tetrahydrofuran. The addition is performed dropwise and under cooling in an ice bath. After the addition is complete, the reaction mixture is stirred at room temperature for several hours. The solvent is evaporated under vacuum and then 100 mL of water are added to the solid residue to dissolve the TEA.HCl salt. The mixture is then extracted with 3×100 mL CHCl3, the organic phases are combined, dried over MgSO4 and the solvent is finally evaporated in vacuo. A white solid is finally obtained and there is no need for further purification.